Cas no 133039-73-3 (Ellagic acid dihydrate)

• Product name: Ellagic acid dihydrate
• CAS No: 133039-73-3
• MF: C₁₄H₁₀O₁₀
• MW: 338.2232
• MDL: MFCD00149494
• CID: 2208644

Ellagic acid dihydrate Chemical and Physical Properties

Names and Identifiers

• ELLAGIC ACID DIHYDRATE
• 2,3,7,8-Tetrahydroxy[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione Dihydrate
• 4,4',5,5',6,6'-HEXAHYDROXYDIPHENIC ACID 2,6,2',6'-DILACTONE DIHYDRATE
• Ellagic Acid, Dihydrate
• Ellagic acid hydrate
• 4,4′,5,5′,6,6′-Hexahydroxydiphenic Acid 2,6,2′,6′-Dilactone
• 2,6,2',6'-dilactone hydrate
• C14H6O8.2H2O
• CE0034
• NE58729
• Z1551861526
• 2,3,7,8-tetrahydroxychromeno[5,4,3-cde]chr
• Ellagic acid dihydrate

• MDL： MFCD00149494
• Inchi： 1S/C14H6O8.2H2O/c15-5-1-3-7-8-4(14(20)22-11(7)9(5)17)2-6(16)10(18)12(8)21-13(3)19;;/h1-2,15-18H;2*1H2
• InChI Key： ZEPCRIPMALGRJR-UHFFFAOYSA-N
• SMILES： O1C(C2=C([H])C(=C(C3=C2C2=C1C(=C(C([H])=C2C(=O)O3)O[H])O[H])O[H])O[H])=O.O([H])[H].O([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 475
• Topological Polar Surface Area: 136

Experimental Properties

• Melting Point: >300 °C(lit.)
• Merck: 3547

Ellagic acid dihydrate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：DJ2620000
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Hydrolyzable tannins